Cas no 119766-89-1 (Cevane-3,6,16-triol, (3b,5a,6b,16b)- (9CI))

• Product Name: Cevane-3,6,16-triol, (3b,5a,6b,16b)- (9CI)
• CAS No: 119766-89-1
• MF: C₂₇H₄₅NO₃
• MW: 431.651108503342
• CID: 227396
• Update Time: 2024-03-01

Cevane-3,6,16-triol, (3b,5a,6b,16b)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Cevane-3,6,16-triol, (3b,5a,6b,16b)- (9CI)
• (-)-Delafrine
• Benzo[7,8]fluoreno[2,1-b]quinolizine,cevane-3,6,16-triol deriv.
• Delafrine
• Cevane-3,6,16-triol, (3β,5α,6β,16β)- (9CI)

• Inchi： 1S/C27H45NO3/c1-14-4-5-23-15(2)26-20(13-28(23)12-14)17-9-21-19(18(17)10-25(26)31)11-24(30)22-8-16(29)6-7-27(21,22)3/h14-26,29-31H,4-13H2,1-3H3/t14-,15-,16-,17+,18+,19-,20-,21-,22+,23-,24+,25-,26+,27+/m0/s1
• InChI Key： DRFSPDBMXZHMAP-YHIXLZKYSA-N
• SMILES： [C@@H]1(O)C[C@]2([C@](C)(CC1)[C@]1([H])[C@]([H])([C@]3([C@](C1)([H])[C@]1([C@]([C@H]([C@]4(N(C1)C[C@@H](C)CC4)[H])C)([H])[C@@H](O)C3)[H])[H])C[C@H]2O)[H]

Computed Properties

• Exact Mass: 272.08309
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 31
• XLogP3: 3.882

Experimental Properties

• Density: 1.18±0.1 g/cm3(Predicted)
• Melting Point: 269-272 °C
• Boiling Point: 572.2±50.0 °C(Predicted)
• PSA: 52.54
• pka: 14.74±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cerveratrum-type alkaloids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroidal alkaloids Cerveratrum-type alkaloids